4-(Propanoylamino)phenyl 2-methylbenzoate

• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol
• IUPAC Name: [4-(propanoylamino)phenyl] 2-methylbenzoate
• InChI: InChI=1S/C17H17NO3/c1-3-16(19)18-13-8-10-14(11-9-13)21-17(20)15-7-5-4-6-12(15)2/h4-11H,3H2,1-2H3,(H,18,19)
• InChI Key: CXUZPZFLMXRQAC-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)OC(=O)C2=CC=CC=C2C

Description

4-(Propanoylamino)phenyl 2-methylbenzoate, also known as PAPM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is an amide derivative of 2-methylbenzoic acid and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of 4-(Propanoylamino)phenyl 2-methylbenzoate is not fully understood. However, it is known that this compound inhibits the activity of certain enzymes and receptors by binding to them. This binding results in the inhibition of the enzyme or receptor, leading to the desired physiological effect.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the activity of various enzymes and receptors, including COX-2, MMP-2, and MMP-9. Additionally, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties. In vivo studies have demonstrated that this compound reduces inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 4-(Propanoylamino)phenyl 2-methylbenzoate is its ease of synthesis. This compound can be synthesized using standard laboratory equipment and techniques, making it readily available for research purposes. Additionally, this compound exhibits excellent inhibitory activity against various enzymes and receptors, making it a valuable tool for studying their functions. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-(Propanoylamino)phenyl 2-methylbenzoate. One of the primary directions is the development of this compound-based drugs. This compound has shown promising results in preclinical studies and could potentially be developed into a new class of drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various enzymes and receptors. Finally, the synthesis of this compound analogs could lead to the development of compounds with improved properties and efficacy.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and exhibits excellent inhibitory activity against various enzymes and receptors. This compound has been extensively studied for its potential applications in drug development, anti-inflammatory, and anti-cancer properties. While this compound has several advantages for lab experiments, its low solubility in aqueous solutions can limit its use in certain experiments. Finally, there are several future directions for the research on this compound, including the development of this compound-based drugs and the synthesis of this compound analogs.

Synthesis Methods

The synthesis of 4-(Propanoylamino)phenyl 2-methylbenzoate involves the reaction of 4-aminophenyl 2-methylbenzoate with propanoyl chloride. This reaction results in the formation of this compound, which is obtained as a white solid. The purity of the compound can be improved by recrystallization using a suitable solvent. The synthesis of this compound is a straightforward process and can be carried out using standard laboratory equipment.

Scientific Research Applications

4-(Propanoylamino)phenyl 2-methylbenzoate has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of this compound is in the development of new drugs. This compound has been shown to exhibit excellent inhibitory activity against various enzymes and receptors, making it a promising candidate for drug development. Additionally, this compound has been shown to possess anti-inflammatory and anti-cancer properties, which further increases its potential as a drug candidate.